Cas no 2835-58-7 (Benzenamine,2-(2-phenyldiazenyl)-)

• Product Name: Benzenamine,2-(2-phenyldiazenyl)-
• CAS No: 2835-58-7
• MF: C₁₂H₁₁N₃
• MW: 197.235841989517
• CID: 274951
• PubChem ID: 76077
• Update Time: 2025-04-19

Benzenamine,2-(2-phenyldiazenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-(2-phenyldiazenyl)-
• 2-phenyldiazenylaniline
• 2-(Phenylazo)aniline
• 2-[(E)-phenyldiazenyl]aniline
• Benzenamine, 2-(phenylazo)-
• NS00028471
• 2-[(E)-Phenyldiazenyl]aniline #
• EINECS 220-610-2
• KQZBSZUGKSCFBL-UHFFFAOYSA-N
• SCHEMBL434865
• SCHEMBL14394430
• DTXSID2062660
• Benzenamine, 2-(2-phenyldiazenyl)-
• 2835-58-7
• aminoazoberizene
• KQZBSZUGKSCFBL-CCEZHUSRSA-N
• Aminoazobenzol

• Inchi： 1S/C12H11N3/c13-11-8-4-5-9-12(11)15-14-10-6-2-1-3-7-10/h1-9H,13H2/b15-14+
• InChI Key： KQZBSZUGKSCFBL-CCEZHUSRSA-N
• SMILES： N(/C1C=CC=CC=1N)=N\C1C=CC=CC=1

Computed Properties

• Exact Mass: 197.09543
• Monoisotopic Mass: 197.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7A^2
• XLogP3: 3

Experimental Properties

• Density: 1.12
• Boiling Point: 362.4°Cat760mmHg
• Flash Point: 173°C
• Refractive Index: 1.611
• PSA: 50.74